Cas no 81061-56-5 (Potassium (2-methyl-1,3-dioxolan-2-yl)acetate)

Potassium (2-methyl-1,3-dioxolan-2-yl)acetate is a potassium salt derivative of a cyclic acetal-protected acetic acid. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of complex molecules where selective deprotection or further functionalization is required. The presence of the dioxolane ring enhances stability under basic or nucleophilic conditions, making it suitable for multi-step synthetic routes. Its potassium counterion improves solubility in polar aprotic solvents, facilitating reactions in homogeneous phases. The product is valued for its compatibility with various coupling and alkylation reactions, offering synthetic flexibility in pharmaceutical and fine chemical applications. Proper handling under inert conditions is recommended to maintain stability.
Potassium (2-methyl-1,3-dioxolan-2-yl)acetate structure
81061-56-5 structure
Product Name:Potassium (2-methyl-1,3-dioxolan-2-yl)acetate
CAS No:81061-56-5
MF:C6H9KO4
MW:184.231563329697
MDL:MFCD28954593
CID:5232558
Update Time:2026-03-07

Potassium (2-methyl-1,3-dioxolan-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Potassium (2-methyl-1,3-dioxolan-2-yl)acetate
    • potassium;2-(2-methyl-1,3-dioxolan-2-yl)acetate
    • POTASSIUM 2-(2-METHYL-1,3-DIOXOLAN-2-YL)ACETATE
    • Potassium(2-methyl-1,3-dioxolan-2-yl)acetate
    • MDL: MFCD28954593
    • Inchi: 1S/C6H10O4.K/c1-6(4-5(7)8)9-2-3-10-6;/h2-4H2,1H3,(H,7,8);/q;+1/p-1
    • InChI Key: AERNMHXYAYHLFC-UHFFFAOYSA-M
    • SMILES: [K+].O1CCOC1(C)CC(=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Topological Polar Surface Area: 58.6

Potassium (2-methyl-1,3-dioxolan-2-yl)acetate Pricemore >>

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